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Introduction

Copper is an essential trace element vital for numerous biological processes, including cellular

respiration, antioxidant defense, and neurotransmitter synthesis.[1] Dysregulation of copper

homeostasis is implicated in various diseases, making the study of cellular copper uptake

mechanisms a critical area of research. The stable, non-radioactive isotope, Copper-65 (⁶⁵Cu),

offers a powerful tool for tracing copper metabolism and quantifying its uptake in cell cultures.

This method, often coupled with inductively coupled plasma mass spectrometry (ICP-MS),

provides a sensitive and accurate alternative to radioactive isotopes.[2]

Principle of the ⁶⁵Cu Uptake Assay

The natural abundance of copper isotopes is approximately 69.2% ⁶³Cu and 30.8% ⁶⁵Cu. The

principle of the ⁶⁵Cu uptake assay is to expose cell cultures to a medium enriched with ⁶⁵Cu

and subsequently measure the change in the intracellular ⁶³Cu/⁶⁵Cu ratio. This change directly

correlates with the amount of copper taken up by the cells. ICP-MS is the analytical technique

of choice for precisely measuring these isotopic ratios.

Key Advantages of Using ⁶⁵Cu:
Non-radioactive: Eliminates the safety concerns and regulatory hurdles associated with

radioactive isotopes like ⁶⁴Cu and ⁶⁷Cu.[2]
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High Sensitivity and Accuracy: ICP-MS allows for precise quantification of isotopic ratios,

enabling the detection of small changes in cellular copper content.[2]

Stable Isotope: The stability of ⁶⁵Cu allows for longer-term studies of copper metabolism and

kinetics without concerns of radioactive decay.[3]

Experimental Protocols
Protocol 1: General ⁶⁵Cu Uptake Assay in Adherent Cell
Cultures
This protocol provides a general framework for measuring ⁶⁵Cu uptake in adherent cell lines.

Optimization of incubation times and ⁶⁵Cu concentrations may be necessary for specific cell

types and experimental questions.

Materials:

Adherent cell line of interest (e.g., HepG2, HEK293)

Complete cell culture medium

Phosphate-buffered saline (PBS), ice-cold

⁶⁵Cu solution (e.g., ⁶⁵CuCl₂) of known concentration

Trypsin-EDTA solution

Cell lysis buffer (e.g., RIPA buffer)

Nitric acid (trace metal grade)

Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Procedure:

Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates) and allow them to

adhere and grow to the desired confluency (typically 80-90%).
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Pre-incubation/Starvation (Optional): To study uptake in a controlled manner, you may

replace the complete medium with a serum-free or copper-depleted medium for a defined

period before the assay.

⁶⁵Cu Labeling:

Prepare the ⁶⁵Cu treatment medium by spiking the desired concentration of ⁶⁵Cu into the

cell culture medium.

Remove the culture medium from the cells and wash once with warm PBS.

Add the ⁶⁵Cu-containing medium to the cells and incubate for the desired time points (e.g.,

0, 15, 30, 60, 120 minutes) at 37°C in a CO₂ incubator.

Termination of Uptake:

To stop the uptake, place the culture plates on ice.

Quickly aspirate the ⁶⁵Cu-containing medium.

Wash the cells three times with ice-cold PBS to remove any extracellular ⁶⁵Cu.

Cell Harvesting and Lysis:

Add trypsin-EDTA to the wells to detach the cells.

Resuspend the detached cells in complete medium and centrifuge to pellet the cells.

Wash the cell pellet once with ice-cold PBS.

Lyse the cell pellet using a suitable lysis buffer.

Sample Preparation for ICP-MS:

Take an aliquot of the cell lysate for protein quantification (e.g., BCA assay) to normalize

the copper uptake data.
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Digest the remaining cell lysate with concentrated nitric acid to break down organic matter

and solubilize the metals. This step should be performed in appropriate acid-resistant

tubes.

ICP-MS Analysis:

Dilute the digested samples to a suitable concentration for ICP-MS analysis.

Analyze the samples for ⁶³Cu and ⁶⁵Cu content using ICP-MS.

Calculate the ⁶⁵Cu/⁶³Cu ratio and the total amount of ⁶⁵Cu taken up by the cells. Normalize

the data to the total protein content.

Protocol 2: Enhancing ⁶⁵Cu Uptake Measurement by
Pre-loading with ⁶³Cu
For some cell lines, the change in the ⁶³Cu/⁶⁵Cu ratio after a short incubation with ⁶⁵Cu may be

too small to measure accurately. In such cases, altering the natural isotopic ratio within the

cells by pre-incubating with ⁶³Cu can enhance the sensitivity of the assay.[2]

Procedure:

⁶³Cu Pre-loading:

Culture cells in a medium supplemented with a low concentration of ⁶³Cu (e.g., 2 µM) for

an extended period (e.g., 1-3 weeks).[2]

This will significantly increase the intracellular ⁶³Cu content and alter the ⁶³Cu/⁶⁵Cu ratio.

⁶⁵Cu Uptake Assay:

After the pre-loading period, proceed with the general ⁶⁵Cu uptake assay as described in

Protocol 1. The larger initial difference in the isotopic ratio will make the subsequent

uptake of ⁶⁵Cu more readily detectable.

Data Presentation
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Table 1: Quantitative Data on Copper Uptake in Different
Cell Lines

Cell Line
Isotope
Used

Copper
Concentrati
on

Incubation
Time

Uptake
Rate/Amou
nt

Reference

HepG2 ⁶⁵Cu 2 µM 60 min
Linear uptake

observed
[2]

HepG2 ⁶⁴Cu 1-8 µM 30 min

Uptake from

albumin and

α2-

macroglobuli

n

[4]

PMC42 ⁶⁴Cu 1-8 µM 30 min

Uptake from

albumin and

α2-

macroglobuli

n

[4]

C6 Rat

Glioma
⁶⁴Cu-PTSM ~5 µCi/ml 180 min

Uptake

stabilized

after 180 min

[5][6]

Human

Tumor Cell

Lines

⁶⁴Cu-ATSM Not specified 0.5 - 1 h
Rapid initial

uptake
[7]

Table 2: Effect of ⁶³Cu Pre-incubation on HepG2 Cells
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Incubation Period
Copper Concentration
(pmol/µg DNA)

⁶³Cu/⁶⁵Cu Ratio

Week 1 81.9 ± 9.46 2.18 ± 0.05

Week 2 155 ± 8.63 Not specified

Week 3 171 ± 4.82 15.3 ± 1.01

Data adapted from a study that

altered the natural isotopic

ratio in HepG2 cells to

enhance ⁶⁵Cu uptake

measurement.[2]

Visualizations
Cellular Copper Uptake and Trafficking Pathway
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Caption: Major pathway for cellular copper uptake mediated by the CTR1 transporter.

Experimental Workflow for ⁶⁵Cu Uptake Assay

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b577637?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Seed Cells

Cell Culture to Desired Confluency

Incubate with ⁶⁵Cu-enriched Medium

Terminate Uptake (Wash with Cold PBS)

Harvest Cells (Trypsinization)

Cell Lysis

Protein Quantification

Acid Digestion

Data Analysis and Normalization

ICP-MS Analysis of ⁶³Cu and ⁶⁵Cu

End: Quantified ⁶⁵Cu Uptake

Click to download full resolution via product page

Caption: Step-by-step workflow for quantifying cellular ⁶⁵Cu uptake.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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